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Compound of Interest

4-Piperidinyl propanoate
Compound Name:

hydrochloride
CAS No.: 219859-83-3
Cat. No.: B1443299

Get Quote

\ J

CAS Registry Number: 219859-83-3 Chemical Formula: CsH1sNO2[1][2][3][4][5][6]-HCI
Molecular Weight: 193.67 g/mol Synonyms: Piperidin-4-yl propionate hydrochloride; 4-
Propionoxypiperidine HCL.[1][2][3][4][5][6]

Chemical Profile & Hazard Analysis
Structural Context & Stability

4-Piperidinyl propanoate hydrochloride consists of a piperidine ring with a propanoate ester
moiety at the 4-position, stabilized as a hydrochloride salt.[1][2][3][4][5][6] Unlike its 4-phenyl
analogs (e.g., MPPP/Desmethylprodine), this compound lacks the aryl group at the 4-position,
significantly altering its pharmacological profile.[1][2][3][4][5][6] However, as a piperidine ester,
it remains a sensitive chemical building block.[1][2][3][4]

o Hydrolysis Susceptibility: The ester linkage is susceptible to hydrolysis under basic
conditions or prolonged exposure to moisture, reverting to 4-piperidinol and propionic acid.[1]

[21[3][4][6]
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» Hygroscopicity: As a secondary amine hydrochloride salt, the compound is hygroscopic.[1][3]
[4] Moisture absorption not only alters stoichiometry during weighing but can accelerate ester
hydrolysis.[1][3][4]

GHS Hazard Classification

Based on the structural pharmacophore and available safety data for piperidine esters, the
following GHS classifications apply (Warning Signal):

Hazard Class Category Hazard Statement Code
Skin Causes skin irritation.
_ o Cat. 2 H315

Corrosion/Irritation [1][31[4]
Serious Eye Causes serious eye

o Cat.[3][4][5] 2A o H319
Damage/Irritation irritation.[1][3][4]
STOT - Single May cause respirator

J Cat. 3 , .y' P Y H335
Exposure irritation.[1][3][4]

Critical Note: While not currently listed as a Schedule | precursor like NPP or ANPP, piperidine
derivatives are scrutinized scaffolds.[1][3][4] Maintain strict inventory logs to prevent diversion or

regulatory ambiguity.[1][3][4]

Hierarchy of Controls & Engineering Specifications

Effective safety is not just about PPE; it is about containment strategy.[1][3][4] The following
hierarchy is required for handling >100 mg quantities.

Engineering Controls

e Primary Containment: All open handling (weighing, transfer) must occur within a certified
Chemical Fume Hood operating at a face velocity of 80—100 fpm.[1][3][4]

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Alphaprodine-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/201797
https://en.wikipedia.org/wiki/Desmethylprodine
https://pubchem.ncbi.nlm.nih.gov/compound/Alphaprodine-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/201797
https://en.wikipedia.org/wiki/Desmethylprodine
https://pubchem.ncbi.nlm.nih.gov/compound/Alphaprodine-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/201797
https://en.wikipedia.org/wiki/Desmethylprodine
https://pubchem.ncbi.nlm.nih.gov/compound/201797
https://en.wikipedia.org/wiki/Desmethylprodine
https://www.chemsrc.com/en/cas/101866-68-6_693047.html
https://pubchem.ncbi.nlm.nih.gov/compound/Alphaprodine-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/201797
https://en.wikipedia.org/wiki/Desmethylprodine
https://pubchem.ncbi.nlm.nih.gov/compound/Alphaprodine-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/201797
https://en.wikipedia.org/wiki/Desmethylprodine
https://pubchem.ncbi.nlm.nih.gov/compound/Alphaprodine-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/201797
https://en.wikipedia.org/wiki/Desmethylprodine
https://pubchem.ncbi.nlm.nih.gov/compound/Alphaprodine-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/201797
https://en.wikipedia.org/wiki/Desmethylprodine
https://pubchem.ncbi.nlm.nih.gov/compound/Alphaprodine-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/201797
https://en.wikipedia.org/wiki/Desmethylprodine
https://pubchem.ncbi.nlm.nih.gov/compound/Alphaprodine-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/201797
https://en.wikipedia.org/wiki/Desmethylprodine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1443299?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 Static Control: Use an ionizing blower or anti-static weigh boats.[1][3][4] Hydrochloride salts
of piperidines are prone to static charge, which can cause powder scattering and
aerosolization.[1][3][4]

 Inert Atmosphere: Store and handle under nitrogen or argon when possible to prevent
moisture uptake.[1][3][4]

Personal Protective Equipment (PPE) Matrix

Body Part Protection Standard Rationale

Nitrile provides excellent

resistance to incidental

Double Nitrile Gloves (0.11 splashes.[1][3][4] Double
Hands mm min.[1][2][3][4][5][€] gloving allows the outer pair to
thickness) be stripped immediately upon

contamination without

exposing skin.[1][3][4]

Safety glasses are insufficient
Eyes Chemical Splash Goggles for fine powders that can drift
around side shields.[3][4][5]

Only required if engineering
N95/P100 Respirator (if controls (fume hood) fail or
outside hood) during spill cleanup.[1][3][4][5]

[6]

Respiratory

Standard protection against
Body Lab Coat (Cotton/Poly blend) particulate accumulation.[1][3]
[4][5][6]

Operational Protocols
Protocol: Precision Weighing & Transfer

¢ Objective: Transfer solid reagent without aerosol generation or moisture contamination.

e Mechanism: Minimize air turbulence and static adhesion.[1][3][4]
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o Equilibration: Allow the reagent container to reach room temperature before opening to
prevent condensation.

» Static Neutralization: Pass the spatula and weigh boat through an ionizer stream (if
available) or wipe the exterior of the weigh boat with a lint-free anti-static cloth.[1][3][4][5][6]

e Transfer:
o Open the vial inside the fume hood.[1][3][4]

o Transfer the solid.[1][3][4][7] Do not tap the spatula on the side of the vessel, as this
launches particulates.[1][3][4]

o Immediately recap the stock vial.[1][3][4]

o Dissolution: Add solvent (e.g., Methanol, DMSO) to the solid, not the reverse, to minimize
dust displacement.[1][2][3][4]

Protocol: Reaction Setup (Acylation/Alkylation)

When using 4-piperidinyl propanoate HCI in synthesis (e.g., N-alkylation), the free base must
often be generated in situ.[1][2][3][4][5][6]

o Exotherm Warning: Neutralizing the HCI salt with a base (TEA, DIPEA, or inorganic
carbonate) will generate heat.[1][3][4][6]

o Step-by-Step:
o Suspend the salt in the reaction solvent (e.g., DCM or DMF).[1][3][4]
o Cool the mixture to 0°C.
o Add the base dropwise.[1][3][4]

o Verification: Ensure the solid dissolves (if organic base is used) or forms a fine suspension
(if inorganic). This confirms the liberation of the nucleophilic secondary amine.[1][3][4]

Emergency Response & Waste Management
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Exposure Response Logic

The following diagram outlines the immediate decision logic for exposure incidents.

Skin Contact

(Powder/Solution) Eye Contact Inhalation
1. Brush off dry powder 1. Flush water >15 min 1. Move to fresh air
2. Rinse water >15 min 2. Lift eyelids occasionally 2. Support breathing
3. Remove contam. clothing 3. Do NOT rub 3. Seek medical aid

Seek Medical Attention

(Bring SDS)

Click to download full resolution via product page

Figure 1: Immediate response logic for exposure to piperidine salts.[1][2][3][4][5][6] Speed is
critical to prevent chemical burns or sensitization.[3][4][6]

Spill Cleanup (Solid)[1][3][4]1[5][6]
 |solate: Evacuate the immediate area (3-meter radius).[1][3][4][6]
o PPE: Don double nitrile gloves, goggles, and an N95 respirator.[1][3][4]

e Contain: Cover the spill with a damp paper towel (to prevent dust) or use a HEPA vacuum.[1]
[3][4][6] Do not dry sweep.[3][4][5][6]

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1443299/docs?utm_src=pdf-body-img#comprehensive-safety-and-handling-guide-4-piperidinyl-propanoate-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/Alphaprodine-hydrochloride
https://www.chembk.com/en/chem/1,2,5-TriMethyl-4-phenyl-4-piperidinol%204-Propanoate%20Hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/201797
https://en.wikipedia.org/wiki/Desmethylprodine
https://www.chemsrc.com/en/cas/101866-68-6_693047.html
http://chemchart.com/cas-16.html
https://pubchem.ncbi.nlm.nih.gov/compound/201797
https://en.wikipedia.org/wiki/Desmethylprodine
http://chemchart.com/cas-16.html
https://pubchem.ncbi.nlm.nih.gov/compound/Alphaprodine-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/201797
https://en.wikipedia.org/wiki/Desmethylprodine
http://chemchart.com/cas-16.html
https://pubchem.ncbi.nlm.nih.gov/compound/Alphaprodine-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/201797
https://en.wikipedia.org/wiki/Desmethylprodine
https://pubchem.ncbi.nlm.nih.gov/compound/Alphaprodine-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/201797
https://en.wikipedia.org/wiki/Desmethylprodine
http://chemchart.com/cas-16.html
https://pubchem.ncbi.nlm.nih.gov/compound/201797
https://en.wikipedia.org/wiki/Desmethylprodine
https://www.chemsrc.com/en/cas/101866-68-6_693047.html
http://chemchart.com/cas-16.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1443299?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

o Decontaminate: Wipe the surface with a 10% soap/water solution, followed by an ethanol
wipe.[1][3][4]

» Disposal: Place all waste in a "Solid Hazardous Waste" container. Label as "Piperidine
Derivative - Irritant."[1][2][3][4][5][6]

Storage & Stability
o Temperature: Store at 2-8°C (Refrigerated).
o Atmosphere: Keep under inert gas (Argon/Nitrogen) if possible.[1][3][4][6]
e Incompatibility:
o Strong Oxidizers: Risk of fire/explosion.[1][3][4]
o Strong Bases: Liberates the free amine, which may be volatile or unstable.[1][3][4]

o Moisture: Causes hydrolysis of the ester.[1][3][4]

References

» National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 1520806, 3-(Piperidin-4-yl)propanoic acid. (Note: Isomeric reference for physical
properties). Retrieved from [Link]

» European Chemicals Agency (ECHA).C&L Inventory: Piperidine derivatives hazard
classification. Retrieved from [Link][1][3][4][5][6]

e Occupational Safety and Health Administration (OSHA).Laboratory Safety Guidance (OSHA
3404-11R). Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comprehensive Safety and Handling Guide: 4-
Piperidinyl Propanoate Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1443299/docs#comprehensive-safety-and-handling-
guide-4-piperidinyl-propanoate-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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